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Compound of Interest

Compound Name: ABT-866

CAS No.: 258526-74-8

Cat. No.: B1664312

Get Quote

Part 1: Executive Safety Summary
Status:ACTIVE BIOHAZARD / POTENT COMPOUND Immediate Action: Do not dispose of

ABT-866 down the drain. Do not treat with standard bleach protocols unless validated.[1]

As a Senior Application Scientist, I must emphasize that while ABT-866 is often categorized as

a research reagent, its pharmacological profile as a potent alpha(1A)-adrenoceptor agonist

necessitates handling it as a High Potency Active Pharmaceutical Ingredient (HPAPI).[1]

Improper disposal poses environmental risks and potential cardiovascular toxicity to

downstream organisms.

This guide supersedes generic "chemical waste" protocols. It is designed to ensure complete

destruction of the pharmacophore.

Part 2: Critical Verification (The "Safety Stop")
Before proceeding, you must verify the identity of your compound. In drug development,

alphanumeric codes are frequently confused.
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Feature
ABT-866 (The Subject of
this Guide)

FK-866 (Common
Confusion)

CAS Number 258526-74-8 658084-64-1

Class Alpha-Adrenoceptor Agonist NAMPT Inhibitor (Cytotoxic)

Mechanism
Modulates smooth

muscle/blood pressure

Inhibits NAD+ synthesis (Cell

death)

Primary Risk
Cardiovascular/Systemic

toxicity
Cytotoxicity/Teratogenicity

Disposal Protocol Incineration (Stream A) Cytotoxic Waste (Stream B)

If you possess FK-866, stop.[1] This guide applies to ABT-866, though incineration is the

ultimate fate for both.

Part 3: The Disposal Protocol (SOP)
The Core Principle: Thermal Destruction
We do not rely on chemical deactivation (e.g., oxidation via hypochlorite) for ABT-866.[1] The

molecule contains a sulfonamide moiety and an imidazole ring. These structures are chemically

robust.[1] Partial oxidation may yield toxic byproducts rather than inert salts.[1] High-

temperature incineration (>1000°C) is the only self-validating method to break the carbon-sulfur

and carbon-nitrogen bonds effectively.[1]

Waste Stream Segregation Matrix
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Waste State Container Type
Labeling
Requirement

Disposal Path

Solid Waste(Pure

powder, contaminated

gloves, weighing

boats)

Yellow/Black RCRA

Container(Rigid,

sealable,

polyethylene)

"Hazardous Waste:

ABT-866.[1] Toxic. Do

not open."

High-Temp

Incineration(Waste

Code: Non-Regulated

Pharma or P-List

equivalent depending

on jurisdiction)

Liquid Waste(Stock

solutions in

DMSO/Ethanol, HPLC

effluent)

Glass/HDPE

Carboy(Vented cap if

mixing solvents)

"Flammable/Toxic

Waste.[1][2][3][4][5]

Contains: ABT-866,

DMSO, Acetonitrile."

Fuel Blending /

Incineration(Never

sewer.[1] Never

evaporate.)

Trace

Contaminated(Pipette

tips, empty vials)

Sharps

Container(Puncture-

proof)

"Bioactive Sharps"
Medical Waste

Incineration

Part 4: Operational Workflow & Decision Tree
The following logic flow dictates the handling of ABT-866 waste. This system minimizes

operator exposure and ensures regulatory compliance.
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Identify ABT-866 Waste

Determine Physical State

Solid Waste
(Powder, PPE, Wipes)

Liquid Waste
(Mother Liquor, HPLC)

RCRA Hazardous Bin
(Yellow/Black)

Organic Solvent Base
(DMSO, MeOH) Aqueous Buffer Base

Concentration > 1%?

Satellite Accumulation
Carboy (Double Contained)

High Conc Trace (Precautionary)

Segregate: Halogenated
vs Non-Halogenated

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for ABT-866 waste segregation. Note that all paths lead to

incineration to ensure pharmacophore destruction.
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Part 5: Spill Management Protocol
If ABT-866 is spilled, do not spray water.[1] This spreads the bioactive compound.

Isolate: Mark the area.[1][6][7] Evacuate non-essential personnel.

PPE Upgrade: Double nitrile gloves, lab coat, and N95/P100 respirator (powder spill) or

safety goggles (liquid spill).[1]

Containment:

Powder: Cover with a damp paper towel (to prevent dust generation) then wipe up.

Liquid: Use absorbent pads or vermiculite.[1]

Cleaning: Clean the surface with a surfactant (soap/water) three times.

Why? ABT-866 is lipophilic (LogP est. > 1.5).[1] Water alone will not remove it; it requires

a surfactant to solubilize and lift the molecule from the benchtop.

Disposal: All cleanup materials go into the Solid Waste (RCRA) bin.

Part 6: Scientific Rationale & Mechanism
Why Incineration? ABT-866 acts on the alpha-adrenergic receptors.[1] Environmental release

can affect the cardiovascular systems of aquatic life even at low concentrations.

Chemical Stability: The sulfonamide bond (

) is resistant to hydrolysis under ambient conditions.[1]

Thermal Decomposition: At temperatures >1000°C, the organic framework mineralizes into

,

,

, and

.[1] The scrubber systems in regulated incinerators capture the acidic gases (
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,

), preventing environmental release.[1]

Why Not Bleach? While hypochlorite is effective for biologicals, it is unpredictable for complex

small molecules.[1] It may chlorinate the imidazole ring of ABT-866 rather than destroying it,

potentially creating a chlorinated organic intermediate with unknown toxicity (AOX - Adsorbable

Organic Halogens).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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